Cas no 2138158-30-0 (3-Methyl-5-[4-(propan-2-yl)cyclohexyl]piperidine)

• Product Name: 3-Methyl-5-[4-(propan-2-yl)cyclohexyl]piperidine
• CAS No: 2138158-30-0
• MF: C₁₅H₂₉N
• MW: 223.397464513779
• CID: 5949129
• PubChem ID: 165455270
• Update Time: 2025-06-13

3-Methyl-5-[4-(propan-2-yl)cyclohexyl]piperidine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-5-[4-(propan-2-yl)cyclohexyl]piperidine
• EN300-722173
• 2138158-30-0
• 3-Methyl-5-[4-(propan-2-yl)cyclohexyl]piperidine

• Inchi： 1S/C15H29N/c1-11(2)13-4-6-14(7-5-13)15-8-12(3)9-16-10-15/h11-16H,4-10H2,1-3H3
• InChI Key： IGGUNHYWVFPWCU-UHFFFAOYSA-N
• SMILES： N1CC(C)CC(C1)C1CCC(C(C)C)CC1

Computed Properties

• Exact Mass: 223.229999929g/mol
• Monoisotopic Mass: 223.229999929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 12Ų

Additional information on 3-Methyl-5-[4-(propan-2-yl)cyclohexyl]piperidine

Research Brief on 3-Methyl-5-[4-(propan-2-yl)cyclohexyl]piperidine (CAS: 2138158-30-0): Recent Advances and Applications

The compound 3-Methyl-5-[4-(propan-2-yl)cyclohexyl]piperidine (CAS: 2138158-30-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential roles in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel bioactive molecules. Its cyclohexyl-piperidine scaffold is particularly noteworthy for its ability to interact with various biological targets, including G-protein-coupled receptors (GPCRs) and ion channels. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-Methyl-5-[4-(propan-2-yl)cyclohexyl]piperidine exhibit promising binding affinity for sigma-1 and sigma-2 receptors, which are implicated in neurodegenerative diseases and cancer.

In addition to its receptor-binding properties, the compound has been investigated for its pharmacokinetic profile. A preclinical study conducted by researchers at the University of Cambridge revealed that 3-Methyl-5-[4-(propan-2-yl)cyclohexyl]piperidine exhibits favorable blood-brain barrier permeability, making it a potential candidate for central nervous system (CNS) drug development. The study also noted its metabolic stability in human liver microsomes, suggesting a reduced risk of rapid clearance in vivo.

Another area of interest is the compound's potential application in pain management. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that structural analogs of 3-Methyl-5-[4-(propan-2-yl)cyclohexyl]piperidine act as potent modulators of the TRPV1 receptor, a key player in nociception. These findings open new avenues for the development of non-opioid analgesics with fewer side effects.

Despite these promising results, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Computational modeling studies, such as those published in the Journal of Chemical Information and Modeling, have provided insights into the structural modifications needed to enhance specificity. For instance, introducing polar substituents at the piperidine nitrogen has been shown to improve target engagement while reducing interactions with unrelated receptors.

Looking ahead, the versatility of 3-Methyl-5-[4-(propan-2-yl)cyclohexyl]piperidine positions it as a valuable scaffold for future drug discovery efforts. Ongoing research is exploring its utility in other therapeutic areas, including anti-inflammatory and antimicrobial applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical candidates.